Cas no 2580205-72-5 (5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid)

5-{(Benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its dual functional groups—the benzyloxycarbonyl (Cbz) protected amine and the carboxylic acid moiety. This structure enables selective modifications, making it useful in peptide coupling reactions and the synthesis of complex heterocycles. The tetrahydronaphthalene scaffold provides a rigid framework, enhancing stereochemical control in downstream applications. Its stability under standard conditions and compatibility with common protecting group strategies further contribute to its utility in medicinal chemistry and drug development. This compound is particularly advantageous for researchers requiring precise functionalization of polycyclic systems.
5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid structure
2580205-72-5 structure
Product Name:5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
CAS No:2580205-72-5
MF:C19H19NO4
MW:325.358465433121
CID:5660683
PubChem ID:165891054
Update Time:2025-10-31

5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-{[(benzyloxy)carbonyl]amino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
    • EN300-27725664
    • 2580205-72-5
    • 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
    • Inchi: 1S/C19H19NO4/c21-18(22)16-10-4-9-15-14(16)8-5-11-17(15)20-19(23)24-12-13-6-2-1-3-7-13/h1-4,6-7,9-10,17H,5,8,11-12H2,(H,20,23)(H,21,22)
    • InChI Key: JSICAYHEJIBNBL-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1C2C=CC=C(C(=O)O)C=2CCC1)=O

Computed Properties

  • Exact Mass: 325.13140809g/mol
  • Monoisotopic Mass: 325.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6Ų

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Additional information on 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

Recent Advances in the Study of 2580205-72-5 and 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic Acid

The chemical compound 2580205-72-5 and its derivative, 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeting specific biological pathways and enzymes. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, a key intermediate in the production of more complex pharmacologically active molecules. The compound's unique structure, featuring a benzyloxycarbonyl-protected amino group and a carboxylic acid moiety, makes it a versatile building block for the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of this compound.

In terms of biological activity, preliminary investigations suggest that 2580205-72-5 and its derivatives exhibit promising inhibitory effects on certain enzymes involved in inflammatory and neurodegenerative diseases. For instance, a recent study demonstrated that these compounds can selectively inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding opens up new avenues for the development of anti-inflammatory drugs with potentially fewer side effects compared to existing therapeutics.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions between 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid and its target proteins. These studies have revealed that the compound's carboxylic acid group plays a critical role in forming hydrogen bonds with key amino acid residues in the active site of target enzymes, thereby enhancing its inhibitory potency. Such detailed mechanistic understanding is crucial for the rational design of next-generation drugs based on this scaffold.

Despite these promising findings, challenges remain in the development of 2580205-72-5 and its derivatives as viable therapeutic agents. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations and improve the compounds' pharmacokinetic profiles.

In conclusion, the ongoing research on 2580205-72-5 and 5-{(benzyloxy)carbonylamino}-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid underscores their potential as valuable tools in drug discovery. The combination of synthetic chemistry, biological evaluation, and computational modeling has provided a solid foundation for future studies aimed at translating these findings into clinically relevant therapeutics. As the field continues to evolve, it is anticipated that these compounds will play an increasingly important role in addressing unmet medical needs.

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